4-Amino-5-fluoro-2-methoxybenzoic acid

• IUPAC Name: 4-amino-5-fluoro-2-methoxybenzoic acid
• InChI: InChI=1S/C8H8FNO3/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key: ZTOPBBGXEHAMTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)O)F)N
• Molecular Formula: C8H8FNO3
• Molecular Weight: 185.15 g/mol
• CAS RN: 1346763-78-7

Description

“4-Amino-5-fluoro-2-methoxybenzoic acid” is a derivative of benzoic acid. It has a molecular weight of 185.15. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “4-Amino-5-fluoro-2-methoxybenzoic acid” is 1S/C8H8FNO3/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3H,10H2,1H3,(H,11,12). This code provides a textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“4-Amino-5-fluoro-2-methoxybenzoic acid” is a powder that is stored at room temperature. It has a molecular weight of 185.15.

Scientific Research Applications

Peptide Synthesis

• Details : It is incorporated into peptide chains during solid-phase peptide synthesis (SPPS) to create specific sequences. .

Anticancer Agent Development

• Details : Researchers investigate its effects on cancer cell lines and explore its mechanism of action. .

Drug Design and Optimization

• Details : By modifying its structure, researchers aim to create compounds with improved pharmacokinetics, target specificity, and reduced side effects. .

Fluorinated Organic Synthesis

• Details : Researchers explore its reactivity in various reactions, such as nucleophilic substitutions and palladium-catalyzed transformations. .

Materials Science

• Details : Researchers explore its incorporation into polymers, liquid crystals, or other materials to impart specific properties (e.g., optical, electronic, or mechanical). .

NMR and Analytical Chemistry

• Details : Its well-defined chemical structure allows researchers to calibrate NMR instruments and verify sample purity. .

These applications highlight the versatility of 4-Amino-5-fluoro-2-methoxybenzoic acid across diverse scientific domains. . If you need further details or additional applications, feel free to ask! 😊

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with hazard statements H315, H319, and H335. These statements indicate that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

This compound is a versatile small molecule scaffold , which suggests that it could interact with multiple targets.

Mode of Action

It’s known that compounds with similar structures can react via an sn1 or sn2 pathway .

Biochemical Pathways

Benzylic compounds, which share a similar structure, are known to participate in various reactions, including free radical bromination, nucleophilic substitution, and oxidation .

Pharmacokinetics

Its lipophilicity (Log Po/w) is around 0.9, suggesting moderate lipophilicity .

Result of Action

It’s known that similar compounds can have various effects depending on their specific targets and mode of action .

Synthesis routes and methods

Procedure details

To a solution of 4-amino-5-fluoro-2-methoxybenzonitrile (intermediate 88; 5.3 g, 0.03 mol) in ethanol (20 mL) was added sodium hydroxide 8M (27.9 mL, 0.22 mol), the mixture was placed in a sealed vessel and heated to 110° C. for 20 hours. The solvent was removed under reduced pressure and the crude obtained was partitioned between water and ether. The aqueous layer was acidified by hydrochloric acid 6N until pH 4 and the crude was extracted with ethyl acetate, dried, filtered and evaporated under reduced pressure giving the title compound as a yellow solid (80%), which was used in the next step without further purification.